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Compound of Interest

Compound Name: 3-Bromo-5-methylbenzonitrile

Cat. No.: B157054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-5-methylbenzonitrile, a

key aromatic nitrile compound with applications in organic synthesis and medicinal chemistry.

This document details its chemical identity, physicochemical properties, and structural

information.

Core Compound Information
Chemical Identity:

IUPAC Name: 3-Bromo-5-methylbenzonitrile

CAS Number: 124289-21-0

Molecular Formula: C₈H₆BrN

Synonyms: 3-Bromo-5-methyl-benzonitrile, Benzonitrile, 3-bromo-5-methyl-

Physicochemical Properties:

A summary of the key physicochemical properties of 3-Bromo-5-methylbenzonitrile is

presented in the table below.
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Property Value

Molecular Weight 196.04 g/mol

Appearance White to off-white solid

Molecular Formula C₈H₆BrN

Chemical Structure
The chemical structure of 3-Bromo-5-methylbenzonitrile consists of a benzene ring

substituted with a bromo group, a methyl group, and a nitrile group at positions 3, 5, and 1,

respectively.

Caption: Chemical structure of 3-Bromo-5-methylbenzonitrile.

Experimental Data
Synthesis
A detailed, peer-reviewed experimental protocol for the synthesis of 3-Bromo-5-
methylbenzonitrile is not readily available in the public domain. However, its synthesis can be

conceptually approached through established organic chemistry reactions. A plausible synthetic

route would involve the Sandmeyer reaction of 3-amino-5-methylbenzonitrile or the bromination

of 3-methylbenzonitrile. It is crucial for researchers to develop and validate a specific synthetic

protocol based on these general methods, ensuring proper safety precautions and reaction

optimization.

Spectroscopic Data
Detailed ¹H and ¹³C NMR spectra for 3-Bromo-5-methylbenzonitrile are not consistently

available in public spectral databases. Commercial suppliers may provide this data upon

request with a purchase. For researchers planning to synthesize or use this compound, it is

highly recommended to perform their own spectroscopic analysis to confirm the identity and

purity of the material.
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3-Bromo-5-methylbenzonitrile serves as a valuable building block in the synthesis of more

complex molecules. The presence of three distinct functional groups—nitrile, bromo, and

methyl—on the aromatic ring allows for a variety of chemical transformations. This makes it a

useful intermediate for the development of novel pharmaceutical compounds and other

specialized chemicals. The nitrile group can be hydrolyzed to a carboxylic acid or reduced to an

amine, while the bromo group can participate in cross-coupling reactions to form new carbon-

carbon or carbon-heteroatom bonds.

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Bromo-5-
methylbenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157054#3-bromo-5-methylbenzonitrile-cas-number-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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